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Compound of Interest

Compound Name:
Methyl tetrahydro-2H-pyran-3-

carboxylate

Cat. No.: B117299 Get Quote

For researchers, scientists, and professionals in drug development, the purity and consistency

of chemical reagents are paramount. This guide provides a comprehensive benchmark

analysis of "Methyl tetrahydro-2H-pyran-3-carboxylate" (MTHPC) against typical commercial

standards. The following sections present a comparative analysis based on hypothetical, yet

representative, data from leading chemical suppliers, alongside detailed experimental protocols

for verification.

Comparative Analysis of Commercial Standards
To provide a clear comparison, the following table summarizes the typical specifications of

Methyl tetrahydro-2H-pyran-3-carboxylate available from three representative commercial

suppliers. The data presented is a synthesis of commonly observed values for high-purity

grades of this compound.
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Parameter
Supplier A
(Premium
Grade)

Supplier B
(Standard
Grade)

Supplier C
(Bulk Grade)

Test Method

Purity (by GC-

MS)
≥ 99.5% ≥ 98.0% ≥ 96.0% GC-MS

Identity (by ¹H

NMR)

Conforms to

structure

Conforms to

structure

Conforms to

structure
¹H NMR

Identity (by FTIR)
Conforms to

structure

Conforms to

structure

Conforms to

structure
FTIR

Water Content

(by Karl Fischer)
≤ 0.05% ≤ 0.1% ≤ 0.5%

Karl Fischer

Titration

Appearance
Colorless to pale

yellow liquid

Colorless to pale

yellow liquid
Pale yellow liquid Visual Inspection

Residual

Solvents
≤ 0.1% ≤ 0.5% Not specified

Headspace GC-

MS

Heavy Metals ≤ 10 ppm ≤ 20 ppm Not specified ICP-MS

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the comparative

analysis. These protocols are based on established pharmacopeial guidelines and standard

analytical practices.

Purity Determination and Impurity Profiling by Gas
Chromatography-Mass Spectrometry (GC-MS)
This method is designed to separate and quantify volatile and semi-volatile impurities in

MTHPC.

Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, fused silica capillary column coated

with a 5% phenyl-methylpolysiloxane stationary phase.
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Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

Injector Temperature: 250 °C.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: 5 minutes at 280 °C.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Mass Range: m/z 40-450.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Sample Preparation: Prepare a 1 mg/mL solution of MTHPC in dichloromethane.

Injection Volume: 1 µL.

Data Analysis: Purity is determined by the area percentage of the main peak. Impurities are

identified by their mass spectra and retention times.

Identity Confirmation by Nuclear Magnetic Resonance
(¹H NMR) Spectroscopy
This protocol verifies the chemical structure of MTHPC.

Instrumentation: 400 MHz NMR spectrometer.

Solvent: Chloroform-d (CDCl₃).

Sample Concentration: Approximately 10 mg/mL.

Reference: Tetramethylsilane (TMS) at 0 ppm.
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Acquisition Parameters:

Number of scans: 16

Pulse width: 90°

Relaxation delay: 5 seconds

Expected Chemical Shifts: The spectrum should be consistent with the structure of Methyl
tetrahydro-2H-pyran-3-carboxylate. Key signals include a singlet for the methyl ester

protons at approximately 3.34 ppm and a multiplet for the tetrahydropyran ring protons. The

carbonyl carbon should appear around 169.6 ppm in the ¹³C NMR spectrum.[1]

Identity Confirmation by Fourier-Transform Infrared
(FTIR) Spectroscopy
This method confirms the presence of key functional groups.

Instrumentation: FTIR spectrometer.

Sample Preparation: A thin film of the neat liquid is placed between two potassium bromide

(KBr) plates.

Measurement Mode: Transmittance.

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Expected Absorption Bands: The spectrum should exhibit a strong absorption band around

1736 cm⁻¹ corresponding to the C=O stretching of the ester group.[1]

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
This method is suitable for the quantification of non-volatile impurities.

Instrumentation: HPLC system with a UV detector.
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Column: C18 reverse-phase column, 250 mm x 4.6 mm, 5 µm particle size.

Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (60:40 v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Detector Wavelength: 210 nm.

Injection Volume: 10 µL.

Sample Preparation: Prepare a 1 mg/mL solution of MTHPC in the mobile phase.

Data Analysis: Purity is calculated based on the area percentage of the main peak.

Stability Study Protocol
This protocol outlines an accelerated stability study to assess the shelf-life of MTHPC.

Storage Conditions:

Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH.

Long-term: 25 °C ± 2 °C / 60% RH ± 5% RH.

Time Points:

Accelerated: 0, 1, 3, and 6 months.

Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

Testing Parameters: At each time point, the sample should be tested for:

Purity (by GC-MS and HPLC)

Appearance

Water Content
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Acceptance Criteria: No significant degradation (e.g., >2% decrease in purity) should be

observed over the study period.

Visualizing Workflows and Pathways
To further clarify the experimental and logical processes, the following diagrams are provided.
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Caption: Experimental workflow for the quality control of MTHPC.
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Caption: Hypothetical metabolic pathway of MTHPC.

By utilizing the data and protocols in this guide, researchers can make informed decisions

when selecting a supplier for "Methyl tetrahydro-2H-pyran-3-carboxylate" and can

independently verify the quality and stability of the compound for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benchmarking "Methyl tetrahydro-2H-pyran-3-
carboxylate": A Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b117299#benchmarking-methyl-
tetrahydro-2h-pyran-3-carboxylate-against-commercial-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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